Cas no 2757912-29-9 (5,8-dioxa-2-azaspiro3.5nonane-6-carboxylic acid)

• Product Name: 5,8-dioxa-2-azaspiro3.5nonane-6-carboxylic acid
• CAS No: 2757912-29-9
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 5628394
• PubChem ID: 165756080
• Update Time: 2025-10-28

5,8-dioxa-2-azaspiro3.5nonane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28317840
• 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylic acid
• 2757912-29-9
• 5,8-dioxa-2-azaspiro3.5nonane-6-carboxylic acid

• Inchi： 1S/C7H11NO4/c9-6(10)5-1-11-4-7(12-5)2-8-3-7/h5,8H,1-4H2,(H,9,10)
• InChI Key： JDPTYKZHEMHWSH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)COCC21CNC2

Computed Properties

• Exact Mass: 173.06880783g/mol
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 67.8Ų

Additional information on 5,8-dioxa-2-azaspiro3.5nonane-6-carboxylic acid

Recent Advances in the Application of 5,8-Dioxa-2-azaspiro[3.5]nonane-6-carboxylic Acid (CAS: 2757912-29-9) in Chemical Biology and Pharmaceutical Research

The compound 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylic acid (CAS: 2757912-29-9) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have highlighted its utility as a versatile building block for the synthesis of novel bioactive molecules, particularly in the context of targeting challenging protein-protein interactions and modulating enzymatic activity.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the efficacy of derivatives based on this scaffold in inhibiting key enzymes involved in inflammatory pathways. The study revealed that modifications at the carboxylic acid position of 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylic acid could significantly enhance binding affinity to COX-2, while maintaining selectivity over COX-1. This finding opens new avenues for the development of next-generation anti-inflammatory agents with improved safety profiles.

Further investigations into the structural properties of this compound have been conducted using advanced computational methods. Molecular dynamics simulations and density functional theory (DFT) calculations have provided insights into the conformational flexibility and electronic properties of the spirocyclic core. These computational studies, coupled with X-ray crystallographic data, have established a robust structure-activity relationship that is guiding the rational design of more potent derivatives.

The pharmaceutical industry has shown increasing interest in this scaffold, as evidenced by several recent patent applications. One notable example is the use of 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylic acid derivatives as allosteric modulators of G-protein coupled receptors (GPCRs). The unique three-dimensional structure of the spirocycle appears to be particularly well-suited for interacting with the less-conserved allosteric sites of GPCRs, offering potential advantages in terms of receptor subtype selectivity.

From a synthetic chemistry perspective, recent advances have been made in the efficient preparation of this scaffold and its derivatives. A 2024 publication in Organic Letters describes a novel asymmetric synthesis route that significantly improves both yield and enantiomeric purity. This methodological breakthrough is expected to facilitate broader exploration of the scaffold's pharmaceutical potential by making it more accessible to medicinal chemistry programs.

In the realm of chemical biology, researchers have exploited the unique properties of 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylic acid to develop activity-based probes for studying enzyme function. The scaffold's rigidity and functional group compatibility make it particularly suitable for designing probes that can provide detailed mechanistic insights into biological systems. Recent applications include the development of covalent inhibitors for cysteine proteases and the creation of fluorescent tags for cellular imaging studies.

Looking forward, the versatility of 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylic acid suggests it will continue to play an important role in drug discovery efforts. Current research directions include exploring its potential in targeted protein degradation strategies and as a component of PROTAC molecules. The scaffold's ability to simultaneously engage multiple binding sites while maintaining favorable physicochemical properties makes it particularly attractive for these emerging therapeutic modalities.